Cas no 920314-79-0 (Benzamide, N-(2-aminophenyl)-4-[(3-methyl-2H-indazol-2-yl)methyl]-)

• Product Name: Benzamide, N-(2-aminophenyl)-4-[(3-methyl-2H-indazol-2-yl)methyl]-
• CAS No: 920314-79-0
• MF: C₂₂H₂₀N₄O
• MW: 356.420404434204
• CID: 757599
• PubChem ID: 24990408
• Update Time: 2025-04-19

Benzamide, N-(2-aminophenyl)-4-[(3-methyl-2H-indazol-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-aminophenyl)-4-[(3-methyl-2H-indazol-2-yl)methyl]-
• N-(2-aminophenyl)-4-[(3-methylindazol-2-yl)methyl]benzamide
• N-(2-Aminophenyl)-4-[(3-methyl-2H-indazol-2-yl)methyl]benzamide
• SCHEMBL3551848
• DTXSID80648368
• 920314-79-0
• n-(2-aminophenyl)-4-((3-methyl-2h-indazol-2-yl)methyl)benzamide

• Inchi： 1S/C22H20N4O/c1-15-18-6-2-4-8-20(18)25-26(15)14-16-10-12-17(13-11-16)22(27)24-21-9-5-3-7-19(21)23/h2-13H,14,23H2,1H3,(H,24,27)
• InChI Key： GJJWNGFRRAVJHY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1C(C)=C2C=CC=CC2=N1)NC1C=CC=CC=1N

Computed Properties

• Exact Mass: 356.16371127g/mol
• Monoisotopic Mass: 356.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.9Ų